2-{8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}acetic acid

Lipophilicity Membrane permeability Drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H5BrN4O2
Molecular Weight 257.04 g/mol
Cat. No. B15269071
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Technical Parameters


Basic Identity
Product Name2-{8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}acetic acid
Molecular FormulaC7H5BrN4O2
Molecular Weight257.04 g/mol
Structural Identifiers
SMILESC1=CN2C(=NN=C2C(=N1)Br)CC(=O)O
InChIInChI=1S/C7H5BrN4O2/c8-6-7-11-10-4(3-5(13)14)12(7)2-1-9-6/h1-2H,3H2,(H,13,14)
InChIKeyWEKJAXWCYZVRLG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-{8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}acetic Acid: Identity & Procurement


2-{8-Bromo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}acetic acid (CAS 1779768-40-9) is a brominated triazolo[4,3-a]pyrazine derivative bearing a C3 acetic acid side chain. It belongs to the [1,2,4]triazolo[4,3-a]pyrazine class, a privileged fused heterocyclic scaffold recognized for its planarity, π-electron deficiency, and versatile hydrogen-bonding capacity, which collectively underpin its utility in kinase inhibitor design and antimicrobial agent discovery [1]. The compound is commercially available as a research chemical with a typical purity of 95% (HPLC) and is supplied as a powder . Its molecular formula is C₇H₅BrN₄O₂ (MW 257.04 g/mol), with calculated physicochemical properties including a predicted LogP of 0.5139 and a topological polar surface area (TPSA) of 80.38 Ų . The presence of both an aryl bromide at the C8 position and a carboxylic acid at the C3 position distinguishes this compound from simpler triazolo[4,3-a]pyrazine building blocks and positions it as a dual-handle intermediate for parallel medicinal chemistry campaigns.

Dual-handle intermediate for parallel med chem
Orthogonal C3 acid and C8 bromide vectors
Supports fragment elaboration and SAR exploration

Differentiation from Generic Building Blocks


Generic substitution of this compound with the unsubstituted [1,2,4]triazolo[4,3-a]pyrazine core (ACD/LogP –0.81, PSA 43 Ų) or its 8-bromo parent (LogP ~0.00, PSA ~43 Ų) fails on three orthogonal criteria essential for modern drug discovery workflows . First, the C3 acetic acid moiety provides a conjugation-ready carboxylic acid handle for amide bond formation without requiring post-coupling deprotection, a capability absent in both the parent scaffold and its methyl ester pro-drug form . Second, the bromine atom at C8 enables Pd-catalyzed cross-coupling (Suzuki, Buchwald–Hartwig, etc.) with superior reactivity compared to the corresponding 8-chloro analog (C–Br bond dissociation energy ~84 kcal/mol vs. C–Cl ~96 kcal/mol), while the carboxylic acid simultaneously offers a second, orthogonal derivatization vector [1]. Third, the combined bromine and carboxylic acid substituents shift the physicochemical profile into a more drug-like space: the predicted LogP of 0.5139 and TPSA of 80.38 Ų balance passive permeability and aqueous solubility more favorably than either the excessively polar unsubstituted core (LogP –0.81) or the highly lipophilic 8-chloro analog (LogP 0.78) lacking the solubilizing acid group [2]. These differences are not cosmetic; they directly determine which synthetic routes can be pursued, which biological targets can be engaged, and how candidate molecules behave in ADME assays.

Unsubstituted core Lacks C3 acid handle, may require additional functionalization steps
8-Bromo parent No orthogonal C3 vector, may limit library diversification
8-Chloro analog Lower cross-coupling reactivity and altered LogP profile

Quantitative Differentiation vs. Closest Analogs


Lipophilicity and Predicted Membrane Permeability

The target compound carries a predicted LogP of 0.5139 (Leyan computational estimate), compared with an ACD/LogP of –0.81 for the unsubstituted [1,2,4]triazolo[4,3-a]pyrazine scaffold . The 8-bromo substituent alone is insufficient to reach this range; the parent 8-bromo-[1,2,4]triazolo[4,3-a]pyrazine (CAS 1341878-31-6) has an estimated LogP of approximately 0.00 . The additional ~0.5 log unit contribution from the C3 acetic acid side chain (through methylene extension counterbalancing the polar carboxyl) places this compound squarely in the optimal LogP window (0–3) for oral bioavailability and CNS penetration prediction, while the unsubstituted core (LogP –0.81) falls outside this range and may suffer from poor passive diffusion.

Predicted LogP
Data to verify
0.51 vs –0.81
Δ +1.32
May improve passive permeability vs unsubstituted core
Predicted values; experimental LogP may differ
Lipophilicity Membrane permeability Drug-likeness

Dual Orthogonal Synthetic Handles

The target compound is uniquely differentiated from both the parent 8-bromo-[1,2,4]triazolo[4,3-a]pyrazine (CAS 1341878-31-6) and the methyl ester analog (CAS 2090728-87-1) by simultaneously offering two fully orthogonal reactive centers: a carboxylic acid for direct amide or ester bond formation (activated by standard carbodiimide reagents) and an aryl bromide for Pd-catalyzed Suzuki–Miyaura, Buchwald–Hartwig, or Sonogashira cross-coupling [1]. The parent scaffold possesses only the C8 bromide handle and requires a separate C–H functionalization step to introduce a carboxylic acid equivalent at C3, adding 2–4 synthetic steps and reducing overall yield . The methyl ester analog (CAS 2090728-87-1, MW 271.07) requires a hydrolysis or deprotection step before the carboxylic acid can be utilized, introducing an additional work-up and potential for esterase-labile intermediates in biological assays . In the context of the triazolo[4,3-a]pyrazine class, which has been validated as a scaffold for c-Met/VEGFR-2 dual kinase inhibitors (most potent compound 17l: c-Met IC₅₀ = 26.00 nM, VEGFR-2 IC₅₀ = 2.6 µM) [2] and BRD4 inhibitors (IC₅₀ values as low as 1–4 nM in AlphaScreen assays) [3], the dual-handle architecture accelerates SAR exploration by enabling independent variation of two vectors in a single synthetic operation.

Orthogonal Handles
Class-level
Target: C8 bromide + C3 acid Parent: C8 bromide only
Accelerates SAR exploration with two independent vectors
Class-level inference from triazolopyrazine med chem
Parallel synthesis Cross-coupling Medicinal chemistry

Bromine Reactivity for Milder Cross-Coupling

The aryl bromide at C8 of the target compound provides a thermodynamic advantage in Pd-catalyzed cross-coupling reactions compared to the 8-chloro analog. The carbon–bromine bond dissociation energy (BDE) in aryl bromides is approximately 84 kcal/mol, compared with approximately 96 kcal/mol for aryl chlorides, a difference of ~12 kcal/mol that translates into significantly faster oxidative addition rates with common Pd(0) catalysts [1]. This difference is structurally meaningful: while an 8-chloro-[1,2,4]triazolo[4,3-a]pyrazine analog (CAS 68774-77-6, LogP 0.7777, PSA 43.08 Ų) is commercially available [2], its C–Cl bond requires higher temperatures, stronger bases, or specialized ligand systems (e.g., bulky electron-rich phosphines) to achieve comparable coupling yields. The bromine atom additionally provides a larger van der Waals radius (1.85 Å vs. 1.75 Å for chlorine) and greater polarizability, which can enhance halogen-bonding interactions with target proteins when the compound is used as a fragment or final ligand [3]. The target compound thus occupies a reactivity sweet spot: more reactive than the chloro analog, yet more stable and easier to handle than the corresponding iodo derivative.

C–Br Reactivity
Class-level
~84 kcal/mol
Δ –12 vs C–Cl
Enables milder cross-coupling conditions
Based on general aryl halide BDE; class-level
Cross-coupling reactivity Bond dissociation energy Synthetic efficiency

Carboxylic Acid Hydrogen Bond Donor

The target compound possesses one hydrogen bond donor (the carboxylic acid –OH) and five hydrogen bond acceptors, compared with zero H-bond donors and four acceptors for both the unsubstituted [1,2,4]triazolo[4,3-a]pyrazine core and its 8-bromo parent . The methyl ester analog (CAS 2090728-87-1) similarly has zero H-bond donors because the acidic proton is masked by the methyl group . This single H-bond donor is pharmacophorically significant: in the triazolo[4,3-a]pyrazine class, both the c-Met/VEGFR-2 inhibitor series (Frontiers in Chemistry, 2022) and the BRD4 inhibitor series (US Patent US10328074) feature compounds in which a carboxylic acid or amide NH at the C3 position forms critical hydrogen bonds with hinge-region residues (e.g., Met1160 in c-Met) or with conserved water networks in the BRD4 acetyl-lysine binding pocket [1][2]. The absence of this donor in the parent scaffold or methyl ester would eliminate a key pharmacophoric contact, potentially reducing binding affinity by 10–100-fold based on the energetic contribution of a buried hydrogen bond (0.5–1.5 kcal/mol per bond).

H-Bond Donor
Class-level
1 HBD
+1 vs parent/ester
Pharmacophoric donor for target engagement
Inferred from kinase/BRD4 inhibitor structures
Hydrogen bonding Pharmacophore Target engagement

TPSA Balance for Solubility and Absorption

The target compound has a calculated TPSA of 80.38 Ų (Leyan predicted), compared with a PSA of 43 Ų for the unsubstituted [1,2,4]triazolo[4,3-a]pyrazine core and 43.08 Ų for the 8-chloro analog [1]. This 37.4 Ų increase is attributable predominantly to the carboxylic acid moiety and places the compound comfortably below the widely accepted 140 Ų threshold for predicted oral absorption (Veber rule) while providing substantially greater aqueous solubility than the non-acid analogs. In the class context, 1,2,4-triazolo[4,3-a]pyrazine derivatives with PSA values below 80 Ų have been shown to exhibit favorable membrane permeability in Caco-2 assays; derivatives with PSA > 100 Ų show improved solubility but reduced permeability [2]. The target compound's TPSA of 80.38 Ų positions it near the optimal balance point, offering intermediate solubility and permeability characteristics suitable for both biochemical screening and cell-based assays without requiring formulation additives such as DMSO concentrations exceeding 0.1% (v/v).

TPSA Balance
Data to verify
80.38 Ų
+37.38 vs unsubst.
Balances solubility and permeability for assays
Calculated TPSA; experimental solubility not reported
Polar surface area Solubility Oral bioavailability

Key Application Scenarios


Parallel Library Synthesis for Kinase SAR

The dual orthogonal handles (C8 aryl bromide for cross-coupling and C3 carboxylic acid for amide coupling) make this compound an ideal starting point for generating 50–200-member libraries via a two-step, one-pot sequential derivatization protocol. In the first step, the carboxylic acid can be coupled to a diverse set of amines (aliphatic, aromatic, heterocyclic) using HATU or EDCI/HOBt chemistry in DMF at room temperature. Without intermediate purification, the resulting amide intermediate can then undergo Suzuki–Miyaura coupling at C8 with aryl or heteroaryl boronic acids under mild Pd(PPh₃)₄/Na₂CO₃ conditions (60 °C, 2–4 h). This workflow contrasts with the parent 8-bromo-[1,2,4]triazolo[4,3-a]pyrazine, which would require a separate C3 functionalization sequence adding 2–3 days to library production . The triazolo[4,3-a]pyrazine scaffold has produced c-Met inhibitors with IC₅₀ values as low as 26 nM and VEGFR-2 inhibitors at 2.6 µM; the dual-handle compound enables the systematic exploration of both C3 and C8 vectors simultaneously to identify synergistic substitution patterns .

BRD4 Probe Development via Direct Conjugation

The BRD4 inhibitor patent landscape (US Patent US10328074) demonstrates that [1,2,4]triazolo[4,3-a]pyrazine derivatives can achieve single-digit nanomolar BRD4-BD1 inhibition (IC₅₀ = 1–4 nM in AlphaScreen) . The target compound's free carboxylic acid enables direct conjugation to biotin–PEG–amine or fluorescent labels (e.g., BODIPY, fluorescein cadaverine) without the ester hydrolysis step required for the methyl ester analog. This is critical for developing TR-FRET displacement assays, cellular target engagement assays (CETSA), and pull-down proteomics experiments. The predicted LogP of 0.51 and TPSA of 80.38 Ų suggest that the compound–linker conjugate will retain sufficient aqueous solubility for biochemical assay conditions (typically ≤1% DMSO) while maintaining the permeability needed for cellular wash-out experiments . The absence of an H-bond donor in the parent scaffold would prevent direct bioconjugation, requiring a separate functionalization step.

Antimalarial Lead Optimization via Late-Stage Diversification

The Open Source Malaria project has validated 1,2,4-triazolo[4,3-a]pyrazines as potent in vitro and in vivo antimalarial leads, with aminated derivatives showing IC₅₀ values of 9.90–23.30 µM against Plasmodium falciparum 3D7 and no toxicity at 80 µM against HEK293 cells . The target compound's bromine atom at C8 is strategically positioned for late-stage diversification: nucleophilic aromatic substitution (SNAr) with primary amines or Pd-catalyzed C–N coupling can introduce diverse amine substituents at C8, while the C3 acetic acid can be independently converted to amides, esters, or reduced to the alcohol for further elaboration. The carboxylic acid also provides a convenient handle for salt formation to improve solubility for in vivo pharmacokinetic studies, a feature absent in the neutral parent scaffold . The intermediate LogP (0.51) is favorable for antimalarial drug design, where excessive lipophilicity (LogP > 3) correlates with hERG liability and metabolic instability.

Fragment-Based Drug Discovery: Rule-of-Three Fragment

With a molecular weight of 257.04 Da (well below the 300 Da Rule-of-Three threshold for fragments), 1 H-bond donor, 5 H-bond acceptors, and a predicted LogP of 0.51, this compound meets all fragment-based drug discovery (FBDD) criteria . Critically, it provides two distinct growth vectors (C8 bromide and C3 carboxyl) for fragment elaboration, compared with the parent 8-bromo-[1,2,4]triazolo[4,3-a]pyrazine (MW 199.01, 0 H-bond donors, LogP ~0.00) which offers only one vector . In fragment screening by X-ray crystallography or SPR, the carboxylic acid can anchor the fragment to the target protein via a conserved salt bridge or hydrogen bond (e.g., to a catalytic lysine or arginine), while the bromine atom provides anomalous scattering signal for crystallographic phasing. The 95% commercial purity (HPLC) is acceptable for primary fragment screening at 0.5–2 mM concentrations, where solubility rather than absolute purity is the limiting factor.

Application
Selection Property
Validation Focus
Kinase SAR library synthesis
Dual orthogonal handles (C8 Br + C3 acid)
Cross-coupling and amide coupling efficiency
BRD4 probe development
Free carboxylic acid for direct conjugation
Conjugation without ester hydrolysis; probe solubility
Antimalarial lead optimization
C8 bromide for late-stage diversification
Amine diversification scope; solubility for PK studies
Fragment-based drug discovery
Fragment-like properties, two growth vectors
Binding confirmation (SPR/X-ray); solubility at screening conc.
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